4-Hydroxy-2-iodobenzoic acid
Overview
Description
4-Hydroxy-2-iodobenzoic acid, also known as 4-Iodosalicylic acid, is an organic compound with the empirical formula C7H5IO3 . It is used as an anti-infective, contraceptive agent, and x-ray contrast medium for diagnostic radiology .
Synthesis Analysis
The synthesis of 2-Iodoxybenzoic acid (IBX), a major application of which is the oxidation of alcohols to carbonyl compounds, can be achieved from 2-iodobenzoic acid by an oxidation reaction . Oxone (2KHSO5-KHSO4-K2SO4) is widely employed as an oxidant in the preparation of IBX .Molecular Structure Analysis
The molecular structure of 4-Hydroxy-2-iodobenzoic acid is characterized by its crystallization in the solid state as hydrogen-bonded dimers which stack perpendicular to their aromatic rings . The iodine atoms of adjacent dimers are also oriented towards each other due to van der Waals forces .Chemical Reactions Analysis
The carboxylic acid functionality of 4-iodobenzoic acid undergoes Fischer–Speier esterification with methanol to form the ester methyl 4-iodobenzoate . Moreover, 2-Iodoxybenzoic acid (IBX) is known for its strong oxidant behavior and is used for the oxidation of amino alcohols to amino carbonyl compounds .Physical And Chemical Properties Analysis
4-Hydroxy-2-iodobenzoic acid is a powder form substance with a melting point of 229-234 °C . It has a molecular weight of 264.02 .Mechanism of Action
Safety and Hazards
Future Directions
The future directions of 4-Hydroxy-2-iodobenzoic acid research could involve the development of nonexplosive cyclic hypervalent iodine (III) oxidants as efficient organocatalysts and reagents for various reactions . These could be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions .
properties
IUPAC Name |
4-hydroxy-2-iodobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO3/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,9H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUHAEKSMWKKPOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)I)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-iodobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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